9-(furan-2-ylmethyl)-1-methyl-3-[(2-methylphenyl)methyl]-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• IUPAC Name: 9-(furan-2-ylmethyl)-1-methyl-3-[(2-methylphenyl)methyl]-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C22H23N5O3/c1-15-7-3-4-8-16(15)13-27-20(28)18-19(24(2)22(27)29)23-21-25(10-6-11-26(18)21)14-17-9-5-12-30-17/h3-5,7-9,12H,6,10-11,13-14H2,1-2H3
• InChI Key: BDDQCWQKGXHIMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C(=O)C3=C(N=C4N3CCCN4CC5=CC=CO5)N(C2=O)C
• Molecular Formula: C22H23N5O3
• Molecular Weight: 405.4 g/mol

Description

9-(furan-2-ylmethyl)-1-methyl-3-[(2-methylphenyl)methyl]-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C22H23N5O3 and its molecular weight is 405.458. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis process of compounds related to pyrrolo[2,3-d]pyrimidine, including those similar to the queried compound, often involves [4 + 2]-cycloaddition reactions. For example, a study by Adams et al. (2005) described the synthesis of a related compound, showing the involvement of furan-2,3-dione in creating a pyrrolopyrimidine moiety with various substituents (Adams et al., 2005).

Molecular and Electronic Properties

• The structural and electronic properties of molecules similar to the queried compound have been investigated theoretically, providing insights into their electronic properties and relative energies. For instance, a study by Essa and Jalbout (2008) examined the properties of a similar molecule, 1-(4-substituted-5-hydroxymethyl-tetrahydro-furan-2-ylmethyl)-5-methyl-1H-pyrimidine-2,4-dione, indicating its structural and electronic similarities with AZT molecules (Essa & Jalbout, 2008).

Heterocyclic Synthesis

• Compounds within this chemical family are key in synthesizing various heterocyclic compounds, including those with pyrimidine and pyridazine structures. A study by Aniskova et al. (2017) highlights the synthesis of new biologically active compounds containing pyridine and pyridazine fragments, using arylmethylidene derivatives of furan-2(3H)-ones as building blocks (Aniskova et al., 2017).

Cyclization and Synthesis Pathways

• The furan ring's synthesis can involve photoinduced oxidative cyclization processes, as explored in studies like that of Naya et al. (2008), which examined the photoinduced oxidative cyclization of related pyrimidine-2,4,6(1,3,5H)-triones (Naya et al., 2008).